2-Chloro-3-cyclopropoxy-6-methylpyridine

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxy-6-methylpyridine
• InChI: InChI=1S/C9H10ClNO/c1-6-2-5-8(9(10)11-6)12-7-3-4-7/h2,5,7H,3-4H2,1H3
• InChI Key: DVBGFYKIDHXJCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)OC2CC2)Cl

Description

2-Chloro-3-cyclopropoxy-6-methylpyridine is a substituted pyridine derivative characterized by a chlorine atom at position 2, a cyclopropoxy group at position 3, and a methyl group at position 4.

Preparation Methods

The synthesis of 2-Chloro-3-cyclopropoxy-6-methylpyridine can be achieved through various synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs boron reagents and palladium catalysts under mild and functional group-tolerant conditions . The specific reaction conditions and reagents used can vary depending on the desired yield and purity of the final product.

Chemical Reactions Analysis

2-Chloro-3-cyclopropoxy-6-methylpyridine undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can convert the chloro group to other functional groups.

Substitution: The chloro group in the compound can be substituted with other groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Chloro-3-cyclopropoxy-6-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxy-6-methylpyridine involves its interaction with specific molecular targets and pathways. The chloro group and the cyclopropoxy group play crucial roles in its reactivity and interactions with other molecules. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

The following analysis compares 2-Chloro-3-cyclopropoxy-6-methylpyridine with structurally related pyridine derivatives, focusing on substituent effects, synthetic challenges, and applications.

Substituent-Driven Comparisons

Table 1: Key Structural Analogs and Similarity Scores

Compound Name (CAS No.)	Substituents (Positions)	Similarity Score	Key Properties/Applications
2-Chloro-6-methyl-3-phenylpyridine (147936-60-5)	Cl (2), CH₃ (6), Ph (3)	0.90	High thermal stability; agrochemical intermediates
2-Chloro-6-methoxy-3-nitropyridine (N/A)	Cl (2), OCH₃ (6), NO₂ (3)	0.84	Reactive nitro group; precursor for amine synthesis
(2-Chloro-6-methylpyridin-3-yl)methanamine hydrochloride (1428532-87-9)	Cl (2), CH₃ (6), CH₂NH₂ (3)	0.88	Bioactive amine; pharmaceutical lead
2-Chloro-4,6-dimethoxypyridine (108279-89-6)	Cl (2), OCH₃ (4,6)	0.78	Electron-rich; ligand in metal catalysis

Key Observations:

• Cyclopropoxy vs. Methoxy/Nitro Groups : The cyclopropoxy group at position 3 in the target compound introduces steric strain and electron-donating effects, contrasting with the electron-withdrawing nitro group in 2-Chloro-6-methoxy-3-nitropyridine . This difference impacts reactivity in substitution reactions.
• Methyl vs. Phenyl Groups: The methyl group at position 6 in the target compound enhances solubility in nonpolar solvents compared to the phenyl group in 2-Chloro-6-methyl-3-phenylpyridine, which increases hydrophobicity .